Cas no 1342229-27-9 (5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde)

5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde is a versatile heterocyclic aldehyde featuring a dimethylamino-substituted pyrrolidine moiety linked to a furan-2-carbaldehyde scaffold. This compound is of interest in medicinal chemistry and organic synthesis due to its bifunctional reactivity, enabling its use as a key intermediate in the preparation of pharmacologically active molecules. The dimethylamino group enhances solubility and modulates electronic properties, while the furan-carbaldehyde moiety offers a reactive site for further derivatization, such as condensation or nucleophilic addition reactions. Its well-defined structure and stability under standard conditions make it suitable for applications in drug discovery and materials science.
5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde structure
1342229-27-9 structure
Product Name:5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde
CAS No:1342229-27-9
MF:C11H16N2O2
MW:208.256942749023
CID:5747196
PubChem ID:63164372
Update Time:2025-05-27

5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • CS-0350105
    • 1342229-27-9
    • AKOS012465937
    • 5-(3-(Dimethylamino)pyrrolidin-1-yl)furan-2-carbaldehyde
    • EN300-725360
    • 5-[3-(dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde
    • 5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde
    • Inchi: 1S/C11H16N2O2/c1-12(2)9-5-6-13(7-9)11-4-3-10(8-14)15-11/h3-4,8-9H,5-7H2,1-2H3
    • InChI Key: SJAPLMJCLAZAQP-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=CC=C1N1CCC(C1)N(C)C

Computed Properties

  • Exact Mass: 208.121177757g/mol
  • Monoisotopic Mass: 208.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 36.7Ų

5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-725360-1.0g
5-[3-(dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde
1342229-27-9
1g
$0.0 2023-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1420775-50mg
5-(3-(Dimethylamino)pyrrolidin-1-yl)furan-2-carbaldehyde
1342229-27-9 95%
50mg
¥23868.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1420775-100mg
5-(3-(Dimethylamino)pyrrolidin-1-yl)furan-2-carbaldehyde
1342229-27-9 95%
100mg
¥24991.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1420775-250mg
5-(3-(Dimethylamino)pyrrolidin-1-yl)furan-2-carbaldehyde
1342229-27-9 95%
250mg
¥26132.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1420775-500mg
5-(3-(Dimethylamino)pyrrolidin-1-yl)furan-2-carbaldehyde
1342229-27-9 95%
500mg
¥31449.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1420775-1g
5-(3-(Dimethylamino)pyrrolidin-1-yl)furan-2-carbaldehyde
1342229-27-9 95%
1g
¥28407.00 2024-08-09

Additional information on 5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde

Recent Advances in the Study of 5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde (CAS: 1342229-27-9)

The compound 5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde (CAS: 1342229-27-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde, which make it a promising scaffold for the design of novel bioactive molecules. The presence of both a furan ring and a dimethylamino-pyrrolidine moiety in its structure allows for diverse interactions with biological targets, including enzymes and receptors. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that 5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde exhibits notable activity against a range of biological targets. For instance, it has shown inhibitory effects on specific kinases involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate that this compound may modulate neurotransmitter systems, opening avenues for research in neurological disorders such as Alzheimer's disease and depression.

The mechanism of action of 5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde is currently under investigation. Early findings suggest that it may act as an allosteric modulator or a competitive inhibitor, depending on the target. Advanced computational modeling and X-ray crystallography studies are being employed to elucidate its binding modes and interactions at the molecular level. These insights are expected to guide the rational design of derivatives with enhanced potency and selectivity.

Despite the promising results, challenges remain in the development of 5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academia and industry are essential to accelerate the translation of these findings into clinical applications.

In conclusion, 5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde (CAS: 1342229-27-9) represents a valuable chemical entity with significant potential in drug discovery. Ongoing research aims to further explore its biological activities, optimize its pharmacological properties, and expand its therapeutic applications. This compound exemplifies the intersection of chemical synthesis and biological evaluation, underscoring the importance of interdisciplinary approaches in modern medicinal chemistry.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.